3-Bromo-2-fluoro-6-hydroxybenzoic acid
Overview
Description
“3-Bromo-2-fluoro-6-hydroxybenzoic acid” is a chemical compound with the molecular formula C7H4BrFO3 . It is used in various scientific and industrial applications .
Molecular Structure Analysis
The molecular structure of “3-Bromo-2-fluoro-6-hydroxybenzoic acid” consists of a benzene ring substituted with bromo, fluoro, and hydroxy groups, as well as a carboxylic acid group . The exact mass of the molecule is 233.93278 g/mol .Physical And Chemical Properties Analysis
“3-Bromo-2-fluoro-6-hydroxybenzoic acid” has a molecular weight of 235.01 g/mol . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . Its exact mass and monoisotopic mass are both 233.93278 g/mol . The topological polar surface area is 57.5 Ų .Scientific Research Applications
Molecular Structure Analysis
“3-Bromo-2-fluoro-6-hydroxybenzoic acid” can be used in molecular structure analysis, where its electron distribution and reactive sites are studied through methods like Density Functional Theory (DFT) and Hartree-Fock (HF). This analysis is crucial for understanding the compound’s reactivity and properties .
Synthesis of Biaryl Intermediates
This compound may serve as a precursor in the synthesis of biaryl intermediates, which are essential components in various organic synthesis processes, including pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions , which suggests that this compound might also be used as a reagent in such reactions.
Mode of Action
In the context of SM cross-coupling reactions, the compound would interact with its targets through a process of oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound could potentially affect carbon–carbon bond formation .
Result of Action
In the context of sm cross-coupling reactions, the compound could potentially facilitate the formation of new carbon–carbon bonds .
Action Environment
The action, efficacy, and stability of 3-Bromo-2-fluoro-6-hydroxybenzoic acid could potentially be influenced by various environmental factors. For instance, the success of SM cross-coupling reactions, in which the compound might be used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
3-bromo-2-fluoro-6-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFO3/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2,10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYVMESVHCKHNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1O)C(=O)O)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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